Cas no 74648-00-3 (2-(2-Fluoro-4-biphenyl)propionitrile)

• Product Name: 2-(2-Fluoro-4-biphenyl)propionitrile
• CAS No: 74648-00-3
• MF: C₁₅H₁₂FN
• MW: 225.260887145996
• CID: 1768788
• PubChem ID: 13020232
• Update Time: 2025-10-20

2-(2-Fluoro-4-biphenyl)propionitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-acetonitrile, 2-fluoro-a-methyl-
• Flurbiprofen Impurity 16
• Flurbiprofen Impurity 14
• 2-(2-Fluoro-4-biphenyl)propionitrile
• [1,1'-Biphenyl]-4-acetonitrile, 2-fluoro-α-methyl-
• 2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanenitrile
• OAVUAKGAEPSSLW-UHFFFAOYSA-N
• DB-211270
• alpha-methyl-(2-fluoro-4-biphenylyl)acetonitrile
• 74648-00-3
• SCHEMBL7037138
• 2-(2-fluoro-4-biphenylyl)propionitrile

• Inchi： 1S/C15H12FN/c1-11(10-17)13-7-8-14(15(16)9-13)12-5-3-2-4-6-12/h2-9,11H,1H3
• InChI Key： OAVUAKGAEPSSLW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)C#N)C=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.095377549g/mol
• Monoisotopic Mass: 225.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų

2-(2-Fluoro-4-biphenyl)propionitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Fluoro-4-biphenyl)propionitrile

Introduction to 2-(2-Fluoro-4-biphenyl)propionitrile (CAS No. 74648-00-3)

2-(2-Fluoro-4-biphenyl)propionitrile, identified by the Chemical Abstracts Service Number (CAS No.) 74648-00-3, is a significant compound in the realm of pharmaceutical and chemical research. This organonitrile derivative features a biphenyl core substituted with a fluoro group at the 2-position and a propionitrile moiety at the 1-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The biphenyl scaffold is renowned for its stability and versatility in medicinal chemistry, often serving as a privileged structure in drug design. The introduction of a fluoro group at the 2-position of the biphenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug efficacy and pharmacokinetics. This modification is particularly relevant in modern drug discovery, where fluorine atoms are frequently employed to optimize pharmacological properties.

The propionitrile moiety in 2-(2-Fluoro-4-biphenyl)propionitrile contributes to the compound's reactivity, making it a useful precursor for further functionalization. This feature is exploited in synthetic pathways leading to more complex molecules, such as protease inhibitors and kinase inhibitors, which are pivotal in treating diseases like cancer and inflammation.

Recent advancements in computational chemistry have highlighted the potential of biphenyl-based compounds as scaffolds for drug development. Studies indicate that substituents like the fluoro group can significantly modulate binding affinity and selectivity, making these derivatives attractive for targeted therapies. For instance, computational modeling has shown that 2-(2-Fluoro-4-biphenyl)propionitrile can interact with specific protein targets through hydrophobic interactions and dipole-dipole forces, underscoring its potential as a lead compound.

In the context of medicinal chemistry, the synthesis of 2-(2-Fluoro-4-biphenyl)propionitrile has been optimized through various methodologies, including cross-coupling reactions and nucleophilic substitutions. These synthetic strategies have enabled researchers to produce derivatives with tailored properties for specific applications. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the biphenyl ring, expanding the chemical space available for drug discovery.

One notable application of 2-(2-Fluoro-4-biphenyl)propionitrile is in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways. Fluorinated biphenyl derivatives have shown promise in inhibiting enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. The structural features of this compound allow for precise tuning of enzyme inhibition, making it a valuable tool in preclinical research.

The role of fluorine-containing compounds in medicinal chemistry has been extensively documented, with numerous examples demonstrating their therapeutic potential. The ability of fluorine to influence molecular properties such as solubility, bioavailability, and metabolic half-life has made it an indispensable element in drug design. 2-(2-Fluoro-4-biphenyl)propionitrile, with its unique structural configuration, exemplifies how strategic fluorination can enhance pharmaceutical properties.

Recent studies have also explored the use of biphenyl-based compounds in addressing neurological disorders. The lipophilic nature of these derivatives facilitates blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) diseases. Preclinical data suggest that compounds analogous to 2-(2-Fluoro-4-biphenyl)propionitrile may exhibit neuroprotective effects by modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The chemical diversity inherent in biphenyl derivatives continues to inspire innovation in drug discovery. Researchers are increasingly leveraging advanced synthetic techniques to generate libraries of biphenyl-based compounds for high-throughput screening. This approach has led to the identification of novel leads with therapeutic potential across multiple disease areas.

In conclusion, 2-(2-Fluoro-4-biphenyl)propionitrile (CAS No. 74648-00-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it a valuable intermediate for developing next-generation therapeutics. As research progresses, compounds like this are expected to play a crucial role in addressing unmet medical needs through innovative drug design strategies.